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Compound of Interest

Compound Name: Triclocarban

Cat. No.: B027905

Introduction

Triclocarban (TCC) is a high-production-volume antimicrobial agent extensively used in
personal care products such as soaps, detergents, and cosmetics. Due to its widespread use
and incomplete removal during wastewater treatment, TCC accumulates in sewage sludge and
biosolids. The land application of biosolids as fertilizer can then introduce TCC into the
terrestrial environment. Monitoring the concentration of TCC in biosolids is therefore crucial for
assessing potential environmental risks. This application note provides a detailed protocol for
the extraction and cleanup of triclocarban from biosolids using solid-phase extraction (SPE),
enabling sensitive and accurate quantification by liquid chromatography.

Principle

This protocol involves an initial extraction of triclocarban from a solid biosolid matrix,
commonly achieved through pressurized liquid extraction (PLE). The resulting extract is then
subjected to a cleanup and concentration step using solid-phase extraction. The SPE process
utilizes a sorbent that retains TCC while allowing interfering matrix components to be washed
away. The purified TCC is then eluted from the SPE cartridge with a small volume of organic
solvent, ready for instrumental analysis.

Experimental Protocol
Materials and Reagents

e Solvents:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b027905?utm_src=pdf-interest
https://www.benchchem.com/product/b027905?utm_src=pdf-body
https://www.benchchem.com/product/b027905?utm_src=pdf-body
https://www.benchchem.com/product/b027905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Acetone (HPLC grade)

o Hexane (HPLC grade)

o Dichloromethane (HPLC grade)

o Deionized water (18 MQ-cm)

Reagents:

o Triclocarban (TCC) analytical standard

o 13Ce-Triclocarban (internal standard)

o Acetic acid (glacial)

SPE Cartridges:

o Qasis HLB (60 mg, 3 mL) or equivalent

Equipment:

o Pressurized Liquid Extraction (PLE) system

o SPE vacuum manifold

o Nitrogen evaporator

o Centrifuge

o Vortex mixer

o Analytical balance

o Glassware (vials, tubes, beakers)
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o Syringe filters (0.45 pm)

Sample Pre-treatment: Pressurized Liquid Extraction
(PLE)

o Homogenize the biosolid sample to ensure uniformity.

o Weigh approximately 0.5 g of the dried and homogenized biosolid sample into a PLE
extraction cell.

o Spike the sample with an appropriate amount of 13Ce-Triclocarban internal standard.

» Extract the sample using a PLE system with the following or similar optimized conditions:

o

Solvent: Acetonitrile:Water (e.g., 80:20 v/v)

[¢]

Temperature: 100°C

[¢]

Pressure: 1500 psi

Static time: 5 minutes

o

o

Cycles: 2
o Collect the extract and concentrate it to approximately 1 mL using a nitrogen evaporator.

e Bring the final volume to 100 mL with deionized water. The sample is now ready for solid-
phase extraction.

Solid-Phase Extraction (SPE) Procedure

o Cartridge Conditioning:
o Pass 3 mL of a 1:1 mixture of acetone and methanol through the Oasis HLB cartridge.
o Follow with 3 mL of methanol.

o Finally, equilibrate the cartridge with 6 mL of deionized water. Do not allow the cartridge to
go dry.[1]
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Sample Loading:

o Load the 100 mL aqueous sample extract onto the conditioned SPE cartridge at a flow
rate of approximately 5-10 mL/min.

Washing:
o Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.
o Dry the cartridge under vacuum for 10 minutes.

Elution:

o Elute the retained triclocarban from the cartridge with 3 x 3 mL of a 1:1 mixture of
methanol and acetone containing 10 mM acetic acid.[1]

Reconstitution:

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a suitable volume (e.g., 1 mL) of the mobile phase used for LC
analysis.

o Filter the reconstituted sample through a 0.45 um syringe filter into an autosampler vial for
analysis.

Quantitative Data Summary

The following table summarizes the performance data for triclocarban extraction from
biosolids using methods incorporating solid-phase extraction.
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o Limit of
Limit of .
. . Quantific  Recovery Referenc
Method Analyte Matrix Detection

ation (%) e
(LOD)

(LOQ)

PLE-SPE

(Oasis )
Triclocarba ] )

HLB)-LC- Biosolids 0.2 ng/g - 98.3+5 [2]
n

ESI-

MS/MS

PLE-SPE

(Oasis )
Triclocarba ) )

HLB)-LC- Biosolids 3.08 ng/g - >95 [3]
n

ESI-

MS/MS

MISPE- Triclocarba
HPLC-UV n

Biosolids - 100 pg/kg [4115]

PLE-
Triclocarba ] )
UPLC-MS- Biosolids 0.05 ng/g - 93-102 [6]

n
MS

Note: Data from different studies may not be directly comparable due to variations in
instrumentation, matrix complexity, and calculation methods.

Visualizations
Experimental Workflow
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Caption: Workflow for the extraction of Triclocarban from biosolids.
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Caption: Key steps in the Solid-Phase Extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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triclocarban-from-biosolids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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